Cas no 491-80-5 (Biochanin A)

Biochanin A is a naturally occurring inhibitor of fatty acid amide hydrolase (FAAH), which inhibits FAAH and acts on mouse, rat, and human FAAH with IC50 of 1.8,1.4, and 2.4, respectively μ M

Biochanin A structure

Product Name:Biochanin A

CAS No:491-80-5

Molecular Formula:C₁₆H₁₂O₅

Molecular Weight:284.2635

MDL:MFCD00006839

CID:37749

PubChem ID:24893597

Biochanin A Properties

Names and Identifiers

- Biochanin A
- 5,7-Dihydroxy-4'-methoxyisoflavone
- 5,7-Dihydrox -4'-methoxyisoflavone
- 5,7-Dihydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one
- BIOCHANIN A(P) (AHP Verified)
- BIOCHANIN A(P) (AHP Verified) PrintBack
- BIOCHANIN A(SH) PrintBack
- Byakangelicin
- Genistein 4′-methyl ether
- 4-Methylgenistein
- Genistein 4'-Methyl Ether
- Olmelin
- 4′-Methylgenistein
- 5,7-Dihydroxy-4′-methoxyisoflavone
- [ "" ]
- Biochanin
- 4'-Methylgenistein
- Genistein 4-methyl ether
- Biochanine A
- 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(4-methoxyphenyl)-
- 5,7-dihydroxy-3-(4-methoxyphenyl)chromen-4-one
- Pratensol
- Biochanin-A
- C16H12O5
- 5,7-Dihydroxy-3-p-methoxyphenyl-4H-chromen-4-one
- NSC123538
- Ge
- MLS000069443
- "Biochanin A
- MLS001148446
- 5,7-Dihydroxy 4'-methoxyisoflavone
- 5,7-dihydroxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4-one
- ConMedNP.1280
- MLS006011785
- SMR000059116
- MLSMR
- +Expand
- MDL： MFCD00006839
- InChIKey： WUADCCWRTIWANL-UHFFFAOYSA-N
- Inchi： 1S/C16H12O5/c1-20-11-4-2-9(3-5-11)12-8-21-14-7-10(17)6-13(18)15(14)16(12)19/h2-8,17-18H,1H3
- SMILES： O1C([H])=C(C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])[H])C(C2=C(C([H])=C(C([H])=C12)O[H])O[H])=O
- BRN： 278107

Computed Properties

Exact Mass: 284.068473g/mol
Surface Charge: 0
XLogP3: 3
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 284.068473g/mol
Monoisotopic Mass: 284.068473g/mol
Topological Polar Surface Area: 76Å²
Heavy Atom Count: 21
Complexity: 424
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 12
Surface Charge: 0
Molecular Weight: 284.26

Experimental Properties

LogP: 2.87980
PSA: 79.90000
Refractive Index: 1.668
Water Partition Coefficient: Soluble in water (<1 mg/ml at 25°C), chloroform, methanol, DMSO (57 mg/ml at 25°C), and ethanol (9 mg/ml at 25°C).
Boiling Point: 518.6 ºC at 760 mmHg
Melting Point: 210-213 °C (lit.)
Flash Point: 518.6 ºC at 760 mmHg
Solubility: acetone: 10 mg/mL, clear, brown
Color/Form: Powder
Solubility: dissolve in water
λmax: 263(EtOH)(lit.)
Density: 1.4200

Biochanin A Security Information

RTECS：DJ3002500
WGK Germany：3
Safety Term：S22;S24/25
Safety Instruction： S22-S24/25
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：Warning
TSCA：Yes
FLUKA BRAND F CODES：10

Biochanin A Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Biochanin A Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I9AN-100mg	4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(4-methoxyphenyl)-	491-80-5	99%(HPLC)powder	100mg	$49.00	2024-05-01
abcr	AB211579-1 g	5,7-Dihydroxy-4'-methoxyisoflavone, 98%; .	491-80-5	98%	1g	€82.90	2023-05-06
BioAustralis	BIA-B1724-5 mg	Biochanin A	491-80-5	>95%byHPLC	5mg	$59.00	2023-09-16
ChemScence	CS-3082-200mg	Biochanin A	491-80-5	98.98%	200mg	$55.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0276-20mg	Biochanin A	491-80-5	98%	20mg	$30	2023-09-20
Crysdot LLC	CD32001242-100g	Biochanin A	491-80-5	98+%	100g	$535	2024-07-18
DC Chemicals	DCY-009-20 mg	Biochanin A	491-80-5	>98%, Standard References Grade	20mg	$280.0	2022-03-01
eNovation Chemicals LLC	D565457-5g	Biochanin A	491-80-5	97%	5g	$1365	2022-09-06
Key Organics Ltd	AS-17474-1MG	Biochanin A	491-80-5	>98%	1mg	£36.00	2023-09-08
LKT Labs	B3358-100 mg	Biochanin A	491-80-5	≥98%	100 mg	$65.30	2023-09-14